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Introduction

Trauma-induced coagulopathy (TIC) is a critical contributor to mortality in severely injured
patients, with hemorrhage being the leading cause of preventable death.[1] Conventional
coagulation tests (CCTs) like prothrombin time (PT/INR) and activated partial thromboplastin
time (aPTT) have limitations in the acute trauma setting.[2][3] These plasma-based assays are
time-consuming and do not provide a comprehensive picture of the entire coagulation process,
including platelet function and fibrinolysis.[3][4]

Thromboelastography (TEG) is a point-of-care viscoelastic assay that provides a real-time,
dynamic assessment of whole blood clot formation, strength, and lysis.[3] This technology
offers a more holistic view of hemostasis, enabling rapid, goal-directed resuscitation with blood
products.[3][5] The use of TEG-guided transfusion algorithms in trauma has been associated
with improved survival, reduced blood product utilization, and better patient outcomes.[6][7]
These application notes provide a detailed overview of the clinical applications of TEG in
trauma, including protocols for its use and interpretation.

Principle of Thromboelastography
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TEG measures the viscoelastic properties of a whole blood sample as it clots.[4][8] A small pin
is suspended in a cup containing the blood sample, and the cup oscillates.[4][8] As the clot
forms, it physically links the pin and the cup, and the torque of the rotating cup is transmitted to
the pin.[4] A transducer measures the motion of the pin, which is then graphically represented
as a TEG tracing.[4] This tracing provides quantitative data on the different phases of
coagulation.

Key TEG Parameters and Their Interpretation in
Trauma

The TEG tracing provides several key parameters that reflect different aspects of the
coagulation cascade. Understanding these parameters is crucial for diagnosing specific
coagulopathies and guiding appropriate therapy.
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Clinical Applications in Trauma Resuscitation

TEG-guided resuscitation allows for a targeted approach to correcting coagulopathy in trauma

patients, moving away from empiric, ratio-based transfusion strategies.[5][10]

Goal-Directed Hemostatic Resuscitation
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A key application of TEG in trauma is to guide a goal-directed massive transfusion protocol
(MTP).[6][7] By identifying the specific deficiencies in the coagulation process, clinicians can
administer the most appropriate blood products, avoiding unnecessary transfusions and their
associated risks.[6] Studies have shown that a TEG-guided approach to MTP improves survival
in severely injured patients compared to resuscitation guided by conventional coagulation
assays.[6][7] Furthermore, this targeted strategy often leads to a reduction in the transfusion of
plasma and platelets.[6][7]

Comparison with Conventional Coagulation Tests

In trauma patients, TEG has demonstrated superiority over CCTs in providing a rapid and
comprehensive assessment of coagulation status.[2][3] While CCTs can be abnormal in a
significant percentage of patients with normal TEG results, TEG can detect hypercoagulability
that CCTs may miss.[2] This is particularly relevant in trauma, where patients can paradoxically
present with a hypercoagulable state despite ongoing hemorrhage.[2][3]

Experimental Protocol: TEG-Guided Massive
Transfusion Protocol in Trauma

This protocol outlines the steps for utilizing TEG to guide hemostatic resuscitation in a trauma
patient requiring massive transfusion.

1. Patient Selection:

e Adult trauma patients meeting criteria for Massive Transfusion Protocol activation (e.g.,
predicted need for =10 units of packed red blood cells in 24 hours, severe hemorrhagic
shock).

2. Sample Collection and TEG Analysis:
o Upon patient arrival and MTP activation, draw a whole blood sample into a citrated tube.

o Perform a rapid TEG (r-TEG) analysis immediately at the point of care. The r-TEG uses a
tissue factor activator to provide results within approximately 15 minutes.[11]

w

. Initial Resuscitation:
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» While awaiting TEG results, initiate resuscitation with a balanced ratio of packed red blood
cells, plasma, and platelets (e.g., 1:1:1) as per institutional guidelines.

4. Interpretation of TEG Results and Goal-Directed Therapy:
« Interpret the initial TEG tracing based on the parameters outlined in the table above.

o Administer blood products and hemostatic agents based on the specific TEG abnormalities
identified, as detailed in the TEG-Based Transfusion Algorithm.

5. Monitoring and Repeat Analysis:

o Repeat TEG analysis every 30-60 minutes to monitor the patient's response to therapy and
guide further resuscitation.

o Continue goal-directed therapy until hemostasis is achieved and the TEG parameters
normalize.

Diagrams
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Caption: TEG-Guided Resuscitation Workflow in Trauma.
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Caption: Phases of Coagulation Assessed by TEG Parameters.
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Caption: Logical Comparison of TEG and CCT in Trauma.

Conclusion

Thromboelastography is a valuable tool in the management of severely injured trauma patients.
Its ability to provide a rapid and comprehensive assessment of coagulation allows for goal-
directed hemostatic resuscitation, which has been shown to improve patient outcomes. By
understanding the principles of TEG and implementing standardized protocols, researchers,
scientists, and drug development professionals can better investigate and address the
complexities of trauma-induced coagulopathy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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